Cas no 35897-94-0 (10-Hydroxyligustroside)

• Product Name: 10-Hydroxyligustroside
• CAS No: 35897-94-0
• MF: C₂₅H₃₂O₁₃
• MW: 540.513789176941
• CID: 1999889
• PubChem ID: 14756316
• Update Time: 2025-10-24

10-Hydroxyligustroside Chemical and Physical Properties

Names and Identifiers

• 10-Hydroxyligustroside
• NS00097610
• 35897-94-0
• AKOS040762759
• 10-Hydroxyligstroside
• (-)-10-Hydroxyligstroside
• Methyl (2S,4S,E)-3-(2-hydroxyethylidene)-4-(2-(4-hydroxyphenethoxy)-2-oxoethyl)-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-3,4-dihydro-2H-pyran-5-carboxylate
• CS-0203918

• Inchi： 1S/C25H32O13/c1-34-23(33)17-12-36-24(38-25-22(32)21(31)20(30)18(11-27)37-25)15(6-8-26)16(17)10-19(29)35-9-7-13-2-4-14(28)5-3-13/h2-6,12,16,18,20-22,24-28,30-32H,7-11H2,1H3/b15-6+/t16-,18+,20+,21-,22+,24-,25-/m0/s1
• InChI Key： AHTRGGWSBFOEEG-HFLHEASMSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)O[C@H]1/C(=C/CO)/[C@H](CC(=O)OCCC2C=CC(=CC=2)O)C(C(=O)OC)=CO1

Computed Properties

• Exact Mass: 540.18429107g/mol
• Monoisotopic Mass: 540.18429107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.668
• Topological Polar Surface Area: 202Ų

Experimental Properties

• Color/Form: Powder

10-Hydroxyligustroside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 10-Hydroxyligustroside

10-Hydroxyligustroside (CAS No. 35897-94-0): An Overview of Its Properties, Applications, and Recent Research

10-Hydroxyligustroside (CAS No. 35897-94-0) is a naturally occurring phenolic glycoside that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its diverse biological activities and potential therapeutic applications. This compound is primarily isolated from plants of the Lamiaceae family, particularly from Ligustrum lucidum (glossy privet) and Ligustrum wallichii (Chinese privet). The structural complexity and unique chemical properties of 10-Hydroxyligustroside make it a valuable subject of study for researchers and pharmaceutical companies alike.

Chemical Structure and Properties:

The chemical structure of 10-Hydroxyligustroside is characterized by a phenolic aglycone moiety linked to a glucose unit. Specifically, it consists of a hydroxytyrosol (3,4-dihydroxyphenylethanol) moiety attached to a glucose molecule via an ester bond. This structure imparts several important properties to the compound, including high solubility in water and polar organic solvents, which facilitates its extraction and purification from natural sources. The presence of multiple hydroxyl groups also contributes to its antioxidant and anti-inflammatory activities.

Biological Activities:

10-Hydroxyligustroside has been extensively studied for its various biological activities, which include antioxidant, anti-inflammatory, neuroprotective, and hepatoprotective effects. Recent research has further elucidated the mechanisms underlying these activities:

• Antioxidant Activity: Studies have shown that 10-Hydroxyligustroside exhibits potent antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation. This activity is attributed to the presence of phenolic hydroxyl groups in its structure.
• Anti-Inflammatory Effects: The compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. It also suppresses the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.
• Neuroprotective Properties: Research indicates that 10-Hydroxyligustroside can protect neurons from oxidative stress-induced damage. It has been shown to reduce neuronal apoptosis and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.
• Hepatoprotective Effects: The compound has demonstrated protective effects against liver damage caused by toxins such as carbon tetrachloride. It reduces liver enzyme levels and alleviates histopathological changes in liver tissues.

Clinical Applications:

The diverse biological activities of 10-Hydroxyligustroside have led to its exploration for various clinical applications. Some potential therapeutic uses include:

• Treatment of Neurodegenerative Diseases: Given its neuroprotective properties, 10-Hydroxyligustroside is being investigated as a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease.
• Anti-Inflammatory Therapy: strong>: The anti-inflammatory effects of the compound make it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
• < strong>Hepatoprotective Agent: strong>: Its hepatoprotective properties suggest potential use in preventing or treating liver damage caused by toxins or other factors. li > ul > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > article > response >